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Compound of Interest

3-Chloro-2-fluoro-5-
Compound Name:
hydroxypyridine

cat. No.: B1592658

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-2-fluoro-5-hydroxypyridine is a halogenated pyridine derivative that has garnered
significant interest as a versatile building block in medicinal chemistry and materials science. Its
unique substitution pattern, featuring chloro, fluoro, and hydroxyl groups, provides multiple
reactive sites for synthetic transformations. This guide offers an in-depth analysis of its core
chemical properties, established synthesis protocols, chemical reactivity, and critical safety
considerations. By synthesizing technical data with practical insights, this document serves as
an essential resource for professionals engaged in the research and development of novel
chemical entities.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical intermediate is a thorough understanding of its
fundamental properties. These data points are critical for reaction planning, purification, and
analytical characterization.

Core Identification

The identity of 3-Chloro-2-fluoro-5-hydroxypyridine is defined by its molecular structure and
internationally recognized chemical identifiers.
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Diagram 1: Chemical Structure of 3-Chloro-2-fluoro-5-hydroxypyridine
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Reagents:
Cesium Fluoride (CsF)

( Starting Material: )
2,3-Dichloro-5-hydroxypyridine Solvent: DMSO

Reaction Vessel
Heat to 110°C, 20h

'

Workup:
Quench with Ice Water

Extraction:
Ethyl Acetate (EtOAC)

Wash:
Water & Brine

Drying:
Anhydrous Na2S04

l

Concentration:
Rotary Evaporation

'

Purification:
Silica Gel Column Chromatography

Final Product:
3-Chloro-2-fluoro-5-hydroxypyridine
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Chloro-2-fluoro-

5-hydroxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b1592658#3-chloro-2-fluoro-5-hydroxypyridine-

molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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